N-ethyl-4-(3-(3-methoxyphenyl)-1,2,4-oxadiazol-5-yl)butanamide

• IUPAC Name: N-ethyl-4-[3-(3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]butanamide
• InChI: InChI=1S/C15H19N3O3/c1-3-16-13(19)8-5-9-14-17-15(18-21-14)11-6-4-7-12(10-11)20-2/h4,6-7,10H,3,5,8-9H2,1-2H3,(H,16,19)
• InChI Key: QTGZUDMJNLYXCZ-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)CCCC1=NC(=NO1)C2=CC(=CC=C2)OC
• Molecular Formula: C15H19N3O3
• Molecular Weight: 289.33 g/mol

Description

N-ethyl-4-(3-(3-methoxyphenyl)-1,2,4-oxadiazol-5-yl)butanamide, also known as EBIO, is a chemical compound that has gained significant attention in scientific research due to its unique properties. EBIO is a potassium channel activator that has been found to have various biochemical and physiological effects.

Mechanism of Action

N-ethyl-4-(3-(3-methoxyphenyl)-1,2,4-oxadiazol-5-yl)butanamide activates potassium channels by binding to a specific site on the channel and inducing a conformational change that leads to the opening of the channel. This allows potassium ions to flow out of the cell, which results in hyperpolarization of the cell membrane. This hyperpolarization has been shown to have various effects on cellular processes.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to inhibit cell proliferation and induce apoptosis in cancer cells. It has also been shown to increase the release of neurotransmitters such as dopamine and acetylcholine. Additionally, this compound has been found to have anti-inflammatory effects and to protect against ischemic injury.

Advantages and Limitations for Lab Experiments

N-ethyl-4-(3-(3-methoxyphenyl)-1,2,4-oxadiazol-5-yl)butanamide has several advantages for lab experiments. It is a potent activator of potassium channels and has been shown to have consistent effects across different cell types. Additionally, this compound is stable and can be easily synthesized in large quantities. However, there are also limitations to the use of this compound in lab experiments. It has been found to have off-target effects on other ion channels, which can complicate the interpretation of results. Additionally, the effects of this compound can be influenced by the cell type and the experimental conditions.

Future Directions

There are several future directions for the study of N-ethyl-4-(3-(3-methoxyphenyl)-1,2,4-oxadiazol-5-yl)butanamide. One area of research is the development of more selective potassium channel activators that do not have off-target effects. Additionally, there is interest in investigating the role of potassium channels in specific diseases and conditions, such as cancer and neurological disorders. Finally, there is potential for the use of this compound as a therapeutic agent, either alone or in combination with other drugs.

Synthesis Methods

N-ethyl-4-(3-(3-methoxyphenyl)-1,2,4-oxadiazol-5-yl)butanamide can be synthesized using a multistep process that involves the reaction of 3-(3-methoxyphenyl)-1,2,4-oxadiazol-5-amine with ethyl 4-bromobutyrate in the presence of a base. The resulting product is then purified using column chromatography to obtain pure this compound.

Scientific Research Applications

N-ethyl-4-(3-(3-methoxyphenyl)-1,2,4-oxadiazol-5-yl)butanamide has been extensively studied for its scientific research application. It has been found to be a potent activator of potassium channels, which are important in regulating various physiological processes such as cell proliferation, apoptosis, and neurotransmitter release. This compound has been used in various studies to investigate the role of potassium channels in these processes.